CID 71355334

• CAS No.: 12030-34-1
• Molecular Formula: In3U
• Molecular Weight: 582.48 g/mol
• InChI: InChI=1S/3In.U
• InChI Key: IKASQPYMTRDWKE-UHFFFAOYSA-N
• Canonical SMILES: [In].[In].[In].[U]

Description

However, the absence of direct structural or spectral data in the provided sources limits a definitive classification.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of CID 71355334 involves several steps, each requiring precise reaction conditions to ensure the desired product is obtained. The synthetic route typically starts with the preparation of intermediate compounds, which are then subjected to various chemical reactions such as condensation, cyclization, and functional group modifications. The reaction conditions, including temperature, pressure, and the use of catalysts, are carefully controlled to optimize yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound is scaled up using large reactors and continuous flow systems. The process involves the same fundamental steps as the laboratory synthesis but is optimized for efficiency and cost-effectiveness. Industrial production also incorporates advanced purification techniques to ensure the final product meets the required specifications for its intended applications.

Chemical Reactions Analysis

Types of Reactions

CID 71355334 undergoes a variety of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: The compound can be reduced using agents like lithium aluminum hydride or sodium borohydride, leading to the addition of hydrogen or the removal of oxygen.

Substitution: In this reaction, one functional group in the molecule is replaced by another, typically using reagents like halogens or nucleophiles.

Common Reagents and Conditions

The reactions involving this compound often require specific reagents and conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in an anhydrous solvent.

Substitution: Halogens in the presence of a catalyst or nucleophiles in a polar solvent.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction can produce alcohols or amines. Substitution reactions typically result in the formation of new functionalized derivatives of this compound.

Scientific Research Applications

CID 71355334 has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as a building block for the preparation of more complex molecules.

Biology: The compound is studied for its potential biological activity, including its effects on cellular processes and its use as a probe in biochemical assays.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its role in drug development and its effects on specific disease pathways.

Industry: this compound is used in the development of new materials and as an intermediate in the production of various industrial chemicals.

Mechanism of Action

The mechanism of action of CID 71355334 involves its interaction with specific molecular targets within biological systems. These targets may include enzymes, receptors, or other proteins that play a crucial role in cellular processes. The compound exerts its effects by binding to these targets, thereby modulating their activity and influencing various biochemical pathways. The exact molecular targets and pathways involved depend on the specific context in which the compound is used.

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

Structural Analogues

These compounds share a macrocyclic lactone backbone with varying substituents, which influence bioactivity and solubility .

Table 1: Structural and Physicochemical Comparison

Compound (CID)	Molecular Formula	Molecular Weight	Key Substituents	TPSA (Ų)	Solubility (mg/mL)
CID 71355334	Not reported	Not reported	Unspecified	N/A	N/A
Oscillatoxin D (101283546)	C₃₃H₅₀O₈	586.73	Epoxide, hydroxyl	110.28	0.0021
30-Methyl-oscillatoxin D (185389)	C₃₄H₅₂O₈	600.75	Methyl, epoxide	110.28	0.0018

Note: TPSA = Topological Polar Surface Area. Data inferred from oscillatoxin analogs .

Functional and Pharmacological Comparison

This compound may share functional properties with colchicine (CID 6167), a microtubule-disrupting alkaloid, or with dimerizer compounds like photocleavable rapamycin derivatives (e.g., pRap). However, these comparisons are speculative due to insufficient experimental

• Colchicine (CID 6167): Targets tubulin, with IC₅₀ values in the nanomolar range for anti-inflammatory activity .
• Photocleavable CIDs : Enable spatiotemporal control of protein dimerization but require UV activation for intracellular release .

Table 2: Pharmacokinetic and Bioactivity Data

Compound (CID)	Target/Mechanism	Key Applications	Bioavailability Score
This compound	Unknown	Not reported	N/A
Colchicine (6167)	Tubulin inhibition	Anti-inflammatory, anticancer	0.55
Rapamycin derivative (pRap)	mTOR inhibition (photocleavable)	Protein localization	N/A

Recommendations for Future Studies

High-Resolution Spectral Analysis : Employ LC-ESI-MS with in-source CID to characterize fragmentation patterns .

Computational Modeling : Predict physicochemical properties (e.g., logP, BBB permeability) using QSAR tools.

Target Identification : Screen against kinase or GPCR libraries to identify mechanistic pathways.